Cas no 1185320-23-3 (3-Chloro-4-(methyl-d3)-1，2，5-thiadiazole)

• Product name: 3-Chloro-4-(methyl-d3)-1，2，5-thiadiazole
• CAS No: 1185320-23-3
• MF: C₃D₃ClN₂S
• MW: 137.61
• CID: 5144352
• PubChem ID: 45785367

3-Chloro-4-(methyl-d3)-1，2，5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(methyl-d3)-1,2,5-thiadiazole
• 1185320-23-3
• F92467
• AKOS015944208
• 3-Chloro-4-(methyl-d3)-1，2，5-thiadiazole

• Inchi： 1S/C3H3ClN2S/c1-2-3(4)6-7-5-2/h1H3/i1D3
• InChI Key： FCKDQQYRFKEHAE-FIBGUPNXSA-N
• SMILES： C([2H])([2H])([2H])C1=NSN=C1Cl

Computed Properties

• Exact Mass: 136.9893772g/mol
• Monoisotopic Mass: 136.9893772g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų
• XLogP3: 1.7